Cas no 84700-32-3 (2-(2-methoxyethyl)-1H-1,3-benzodiazole)

2-(2-Methoxyethyl)-1H-1,3-benzodiazole is a benzodiazole derivative featuring a methoxyethyl substituent at the 2-position. This heterocyclic compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity and potential as a building block for more complex structures. The methoxyethyl group enhances solubility in polar solvents, facilitating its use in various reaction conditions. Its benzodiazole core provides a stable aromatic framework, making it suitable for applications in coordination chemistry and as a ligand or intermediate in medicinal chemistry. The compound's well-defined structure and functional group compatibility contribute to its utility in developing biologically active molecules or advanced materials.

2-(2-methoxyethyl)-1H-1,3-benzodiazole structure

84700-32-3 structure

Product Name:2-(2-methoxyethyl)-1H-1,3-benzodiazole

CAS No:84700-32-3

MF:C₁₀H₁₂N₂O

MW:176.215082168579

MDL:MFCD16808913

CID:707447

PubChem ID:45078251

Update Time:2025-06-13

2-(2-methoxyethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,2-(2-methoxyethyl)-
- 1H-Benzimidazole,2-(2-methoxyethyl)-(9CI)
- 2-(2-methoxyethyl)-1H-1,3-benzodiazole
- 2-(2-Methoxyethyl)-1H-benzo[d]imidazole
- 2-(2-methoxyethyl)benzimidazole
- ZXZMNNDOMUGBJS-UHFFFAOYSA-N
- 2-(2-methoxyethyl)-1H-benzimidazole
- NE16097
- Z1889997430
- MDL： MFCD16808913
- Inchi： 1S/C10H12N2O/c1-13-7-6-10-11-8-4-2-3-5-9(8)12-10/h2-5H,6-7H2,1H3,(H,11,12)
- InChI Key： ZXZMNNDOMUGBJS-UHFFFAOYSA-N
- SMILES： O(C)CCC1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 176.095
Monoisotopic Mass: 176.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.9

2-(2-methoxyethyl)-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526176-1g	2-(2-Methoxyethyl)-1H-benzo[d]imidazole	84700-32-3	97%	1g	$289	2023-02-01
TRC	M139413-25mg	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3		25mg	$ 70.00	2022-06-04
TRC	M139413-50mg	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3		50mg	$ 95.00	2022-06-04
TRC	M139413-250mg	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3		250mg	$ 365.00	2022-06-04
eNovation Chemicals LLC	Y0996114-5g	2-(2-methoxyethyl)-1H-benzo[d]imidazole	84700-32-3	95%	5g	$1000	2024-08-02
Enamine	EN300-187522-1g	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3	95%	1g	$256.0	2023-09-18
Enamine	EN300-187522-5g	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3	95%	5g	$743.0	2023-09-18
Enamine	EN300-187522-10g	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3	95%	10g	$1102.0	2023-09-18
Enamine	EN300-187522-0.05g	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3	95.0%	0.05g	$60.0	2025-02-20
Enamine	EN300-187522-0.1g	2-(2-methoxyethyl)-1H-1,3-benzodiazole	84700-32-3	95.0%	0.1g	$89.0	2025-02-20

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Additional information on 2-(2-methoxyethyl)-1H-1,3-benzodiazole

Comprehensive Overview of 2-(2-Methoxyethyl)-1H-1,3-Benzodiazole (CAS No. 84700-32-3)

2-(2-Methoxyethyl)-1H-1,3-benzodiazole, with the CAS number 84700-32-3, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the benzodiazole family, known for its versatile applications in drug development, agrochemicals, and advanced materials. The presence of a methoxyethyl side chain enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzodiazole derivatives has surged due to their potential in designing fluorescent probes, organic light-emitting diodes (OLEDs), and biologically active molecules. Researchers are particularly interested in 84700-32-3 for its unique electronic properties, which are critical for developing high-performance optoelectronic devices. Additionally, its structural motif is frequently explored in medicinal chemistry for targeting enzymes and receptors involved in various diseases.

The synthesis of 2-(2-methoxyethyl)-1H-1,3-benzodiazole typically involves condensation reactions, followed by functional group modifications. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have improved yields and reduced reaction times, addressing the growing need for sustainable chemistry practices. Environmental concerns and the push for green chemistry have also led to innovations in solvent-free or water-based synthesis routes for this compound.

From an industrial perspective, CAS 84700-32-3 is often discussed in forums focusing on specialty chemicals and fine chemical manufacturing. Its applications extend to corrosion inhibitors and lubricant additives, where its molecular structure contributes to enhanced performance. The compound's stability under high-temperature conditions makes it suitable for high-energy applications, a topic frequently searched by engineers and material scientists.

In the context of drug discovery, 2-(2-methoxyethyl)-1H-1,3-benzodiazole is investigated for its potential as a scaffold for kinase inhibitors or antimicrobial agents. With the rise of antibiotic resistance, researchers are actively screening such derivatives for novel mechanisms of action. Computational tools like molecular docking and QSAR modeling are employed to predict its bioactivity, aligning with the trend of AI-driven drug design.

Safety and regulatory aspects of 84700-32-3 are also critical discussion points. While not classified as hazardous, proper handling guidelines emphasize the use of personal protective equipment (PPE) and ventilation systems in laboratories. Regulatory databases like REACH and EPA provide updated information on its environmental impact, a concern for ESG (Environmental, Social, and Governance)-focused industries.

In summary, 2-(2-methoxyethyl)-1H-1,3-benzodiazole (CAS 84700-32-3) is a multifaceted compound with broad relevance in cutting-edge research and industrial applications. Its adaptability to green synthesis methods and potential in next-generation technologies ensure its continued prominence in scientific literature and commercial demand.